4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-hydroxybenzoic acid, 95%

• IUPAC Name: 4-(4-ethoxycarbonyl-3-fluorophenyl)-3-hydroxybenzoic acid
• InChI: InChI=1S/C16H13FO5/c1-2-22-16(21)12-6-3-9(7-13(12)17)11-5-4-10(15(19)20)8-14(11)18/h3-8,18H,2H2,1H3,(H,19,20)
• InChI Key: YMWHXRIZZPQYSL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(C=C1)C2=C(C=C(C=C2)C(=O)O)O)F
• Molecular Formula: C16H13FO5
• DSSTOX Substance ID: DTXSID60691938
• Molecular Weight: 304.27 g/mol
• CAS RN: 1261935-19-6

Description

4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-hydroxybenzoic acid, 95% (abbreviated as 4-E3F-3HBA) is an important intermediate in the synthesis of various pharmaceuticals, such as anti-inflammatory drugs and anti-cancer agents. It is also used in the production of other compounds, such as dyes, fragrances, and photographic chemicals. 4-E3F-3HBA is a white crystalline solid that is soluble in water, ethanol, and other organic solvents. It is a highly reactive compound and is often used as a reagent in organic synthesis.

Scientific Research Applications

4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-hydroxybenzoic acid, 95% has been used in various scientific research applications, including the synthesis of novel pharmaceuticals, the development of new dyes, and the study of the mechanism of action of certain drugs. It has also been used in the synthesis of photoactive compounds, such as coumarins, and in the study of the structure and reactivity of organic compounds.

Mechanism of Action

4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-hydroxybenzoic acid, 95% is a highly reactive compound and is often used as a reagent in organic synthesis. It is believed to act as a nucleophile, attacking electrophilic species such as carbonyl groups, halides, and nitriles. It can also act as a leaving group, allowing for the formation of new bonds.
Biochemical and Physiological Effects
The effects of 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-hydroxybenzoic acid, 95% on the biochemical and physiological processes of living organisms are largely unknown. However, it is believed to have minimal toxicity due to its low solubility and low volatility.

Advantages and Limitations for Lab Experiments

4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-hydroxybenzoic acid, 95% has several advantages in the laboratory. It is a highly reactive compound and can be used in a wide variety of organic synthesis reactions. It is also relatively inexpensive and easy to obtain. The main limitation of using 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-hydroxybenzoic acid, 95% in the laboratory is its low solubility, which can make it difficult to work with in some applications.

Future Directions

Given the wide range of applications for 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-hydroxybenzoic acid, 95%, there are a number of potential future directions for research. These include the development of new pharmaceuticals and other compounds, the study of the mechanism of action of certain drugs, the synthesis of photoactive compounds, and the investigation of the structure and reactivity of organic compounds. Additionally, further research could be conducted into the biochemical and physiological effects of 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-hydroxybenzoic acid, 95% on living organisms.

Synthesis Methods

The synthesis of 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-hydroxybenzoic acid, 95% begins with the reaction of 4-fluorophenol with ethyl chloroformate in the presence of a base, such as sodium hydroxide or potassium carbonate. The reaction produces 4-ethoxycarbonyl-3-fluorophenol, which is then reacted with hydroxybenzoic acid in the presence of a catalyst, such as p-toluenesulfonic acid. This reaction produces 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-hydroxybenzoic acid, 95%, which is then isolated by crystallization or recrystallization.